Cas no 54248-02-1 (2-methyl-5-oxohexanoic acid)

• Product Name: 2-methyl-5-oxohexanoic acid
• CAS No: 54248-02-1
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 1588029
• PubChem ID: 440620
• Update Time: 2025-10-05

2-methyl-5-oxohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2s)-2-methyl-5-oxohexanoic Acid
• AKOS006375961
• 2-Methyl-5-oxo-hexanoic acid
• hexanoic acid, 2-methyl-5-oxo-
• Methyl-2-oxo-5-hexansaeure
• AC1LCT1V
• 2-Methyl-5-oxo-hexansaeure
• InChI=1/C7H12O3/c1-5(7(9)10)3-4-6(2)8/h5H,3-4H2,1-2H3,(H,9,10
• 2-methyl-5-oxohexanoic acid
• 2-Methyl-5-oxohexansaeure
• AKOS006375961; 2-Methyl-5-oxo-hexanoic acid; hexanoic acid, 2-methyl-5-oxo-; Methyl-2-oxo-5-hexansaeure; 2-methyl-5-oxo-hexanoic acid; AC1LCT1V; 2-Methyl-5-oxo-hexansaeure; InChI=1/C7H12O3/c1-5(7(9)10)3-4-6(2)8/h5H,3-4H2,1-2H3,(H,9,10; 2-methyl-5-oxohexanoic acid; 2-Methyl-5-oxohexansaeure;
• 2-methyl-5-ketohexanoic acid
• 5-Oxo-2-methylhexanoic acid
• AKOS006380883
• SCHEMBL2352613
• starbld0040084
• 5-keto-2-methyl-hexanoic acid
• F2147-8545
• 54248-02-1

• Inchi： 1S/C7H12O3/c1-5(7(9)10)3-4-6(2)8/h5H,3-4H2,1-2H3,(H,9,10)
• InChI Key： RJKCQJNOJDMYEM-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC(C)=O)=O

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.058
• Boiling Point: 278.2°C at 760 mmHg
• Flash Point: 136.3°C
• Refractive Index: 1.441
• PSA: 54.37

Additional information on 2-methyl-5-oxohexanoic acid

2-Methyl-5-oxohexanoic Acid (CAS No. 54248-02-1): Properties, Applications, and Market Insights

2-Methyl-5-oxohexanoic acid (CAS No. 54248-02-1) is a versatile organic compound with significant applications in pharmaceuticals, fragrances, and specialty chemicals. This keto acid derivative is characterized by its unique molecular structure, combining a methyl group and a ketone functionality on a six-carbon backbone. Its chemical formula, C₇H₁₂O₃, reflects its role as an intermediate in various synthetic pathways.

The growing interest in 2-methyl-5-oxohexanoic acid applications stems from its utility in flavor and fragrance industries, where it contributes to the synthesis of complex aroma compounds. Researchers are particularly interested in its potential as a chiral building block for pharmaceutical synthesis, aligning with current trends in green chemistry and sustainable manufacturing.

From a physicochemical perspective, 2-methyl-5-oxohexanoic acid typically appears as a colorless to pale yellow liquid with a characteristic odor. Its molecular weight of 144.17 g/mol and boiling point range make it suitable for various industrial processes. The compound's solubility profile (soluble in most organic solvents but limited in water) is particularly valuable for organic synthesis applications.

Recent advancements in biocatalysis have opened new possibilities for producing 2-methyl-5-oxohexanoic acid through enzymatic processes, addressing the increasing demand for environmentally friendly synthesis methods. This approach aligns with the pharmaceutical industry's shift toward biocatalytic routes for intermediate production.

The global market for 2-methyl-5-oxohexanoic acid has shown steady growth, driven by its expanding applications in fine chemicals and specialty materials. Market analysts project increased demand from Asia-Pacific regions, particularly for pharmaceutical intermediates and flavor compounds. Current research focuses on optimizing production efficiency while maintaining high purity standards.

Quality control of 2-methyl-5-oxohexanoic acid typically involves GC-MS analysis and HPLC methods to ensure product consistency. The compound's storage requirements (typically under inert atmosphere at controlled temperatures) are crucial considerations for industrial users. Recent innovations in analytical techniques have improved the detection of trace impurities in commercial samples.

Emerging applications of 2-methyl-5-oxohexanoic acid include its use in advanced material synthesis and as a precursor for functionalized polymers. Researchers are exploring its potential in coordination chemistry and as a ligand precursor for catalytic systems. These developments reflect the compound's versatility beyond traditional applications.

From a regulatory perspective, 2-methyl-5-oxohexanoic acid is generally recognized as safe for its intended uses when handled properly. Manufacturers emphasize proper handling procedures and material compatibility in technical documentation. The compound's safety data sheets provide comprehensive guidance for industrial users.

The synthetic routes to 2-methyl-5-oxohexanoic acid continue to evolve, with recent literature highlighting improved yield optimization methods. Academic and industrial researchers frequently search for information about scalable synthesis protocols and purification techniques for this valuable intermediate.

Future prospects for 2-methyl-5-oxohexanoic acid include potential applications in bio-based chemicals and renewable materials. The compound's structural features make it an attractive candidate for molecular design in various chemical sectors. Ongoing research aims to expand its utility in specialty chemical formulations.

For researchers and industry professionals, understanding the structure-activity relationship of 2-methyl-5-oxohexanoic acid is crucial for developing new applications. The compound's reactivity patterns and derivatization potential continue to be active areas of investigation in organic chemistry laboratories worldwide.